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Compound of Interest

Compound Name: (2S)-pristanoyl-CoA

Cat. No.: B15548719

The following provides essential safety and logistical information for the proper disposal of
(2S)-pristanoyl-CoA. As a specific Safety Data Sheet (SDS) for this compound is not publicly
available, these procedures are based on established best practices for laboratory chemical
waste management. It is imperative to consult and adhere to your institution's specific
Environmental Health & Safety (EHS) guidelines.

Chemical Profile and Handling

(2S)-Pristanoyl-CoA should be handled with care in a laboratory setting. Although detailed
hazard information is not specified, it should be treated as a potentially hazardous chemical.
Avoid inhalation, ingestion, and contact with skin and eyes.
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Identifier Information

Chemical Name (2S)-Pristanoyl-coenzyme A
Synonyms (2S)-Pristanoyl-CoA

CAS Number 883551-76-6[1][2]

Physical State Typically a solid or lyophilized powder.

Not classified. Treat as a general chemical

Known Hazards
hazard.

Store under conditions specified on the
Storage Certificate of Analysis, typically at low
temperatures (-20°C or -80°C).[1]

Experimental Protocol: Waste Disposal Workflow

The proper disposal of (2S)-pristanoyl-CoA follows the regulated hazardous waste
management process. This involves careful identification, segregation, containment, and
labeling before removal by trained EHS personnel.

Step 1: Waste Identification and Segregation

« |dentify Waste: Identify all waste streams containing (2S)-pristanoyl-CoA. This includes
pure, unused product, contaminated solutions (e.g., from experimental buffers), or
contaminated lab materials (e.qg., pipette tips, tubes).

e Segregate Waste: Do not mix (2S)-pristanoyl-CoA waste with other incompatible waste
streams.[3][4] Keep it separate from acids, bases, and oxidizers unless the mixture is part of

the experimental protocol.

Step 2: Containment

o Select Appropriate Container: Use a chemically compatible, leak-proof waste container with
a secure screw-top cap.[3][4][5] Plastic containers are often preferred.[5]

» Avoid Overfilling: Fill the container to no more than 75-80% capacity to allow for expansion

and prevent spills.[4]
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o Keep Container Closed: The waste container must be kept securely capped at all times,
except when adding waste.[4][5]

Step 3: Labeling

o Attach Hazardous Waste Label: Affix a completed hazardous waste label to the container as
soon as the first drop of waste is added.

o Complete All Fields: The label must be filled out completely and legibly.[3][6] This includes:
o The words "Hazardous Waste".[3][4]

o Full Chemical Name(s): List "(2S)-Pristanoyl-CoA" and any other chemical constituents in
the container. Do not use abbreviations or chemical formulas.[3]

o Concentration/Volume: Estimate the concentration and total volume of the contents.

o Generator Information: Your name, Principal Investigator (Pl), department, and room
number.[3]

Step 4: Storage (Satellite Accumulation Area)
o Designated Area: Store the labeled waste container in a designated Satellite Accumulation

Area (SAA).[4][5][6]

e Location: The SAA must be at or near the point of waste generation and under the control of
laboratory personnel.[3][5][6] Do not move waste to another room for storage.[5]

e Secondary Containment: It is best practice to place the waste container in a secondary
containment bin to prevent spills.[3]

Step 5: Arrange for Disposal

o Contact EHS: Once the container is full or has been in accumulation for the maximum
allowed time (e.g., 6-12 months, check institutional policy), contact your institution's EHS
department to request a waste pickup.[5][7]
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e Follow Pickup Procedures: Follow all instructions provided by EHS for a safe and compliant

waste transfer.

Under no circumstances should chemical waste be disposed of in the regular trash or poured

down the sewer system.[3][7]

Visualized Disposal Workflow

The following diagram illustrates the decision-making and operational process for disposing of
(2S)-pristanoyl-CoA waste in a laboratory setting.
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Caption: Workflow for the safe disposal of (2S)-pristanoyl-CoA waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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